2-Amino-6-(difluoromethyl)-4-fluorobenzoic acid

• IUPAC Name: 2-amino-6-(difluoromethyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C8H6F3NO2/c9-3-1-4(7(10)11)6(8(13)14)5(12)2-3/h1-2,7H,12H2,(H,13,14)
• InChI Key: JYQTTZYPBDTOJM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(F)F)C(=O)O)N)F
• Molecular Formula: C8H6F3NO2
• Molecular Weight: 205.13 g/mol

Description

“2-Amino-6-(difluoromethyl)-4-fluorobenzoic acid” is likely a fluorinated compound, which means it contains fluorine atoms. Fluorinated compounds are of interest in various fields due to their unique physical, chemical, and biological properties. They are often used in the synthesis of pharmaceuticals, agrochemical compounds, and other organic products.

Synthesis Analysis

While specific synthesis methods for this compound are not available, fluoropyridines (compounds similar to the one ) can be synthesized using various methods. One common method is the Umemoto reaction or the Balts-Schiemann reaction.

Molecular Structure Analysis

The molecular structure of a compound can be predicted based on conformational analysis. This involves using density functional theory calculations to determine the most stable global minimum molecular structure.

Chemical Reactions Analysis

The chemical reactions involving fluorinated compounds can be complex and varied. The presence of fluorine atoms can significantly influence the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Fluorinated compounds often have reduced basicity and are usually less reactive than their chlorinated and brominated analogues.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is used. For example, some fluorinated compounds are used in medicine due to their ability to interact with biological systems in specific ways.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, some fluorinated compounds can cause skin irritation and serious eye damage. Always refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future directions in the field of fluorinated compounds are promising. There is a growing interest in the development of fluorinated chemicals due to their unique properties and potential applications in various fields.